Cas no 139185-13-0 (Benzenamine, 4-fluoro-3-(trifluoromethyl)-, hydrochloride)

Benzenamine, 4-fluoro-3-(trifluoromethyl)-, hydrochloride structure

139185-13-0 structure

Product Name:Benzenamine, 4-fluoro-3-(trifluoromethyl)-, hydrochloride

CAS No:139185-13-0

MF:C₇H₆ClF₄N

MW:215.57585477829

CID:1262889

PubChem ID:85628717

Update Time:2025-10-05

Benzenamine, 4-fluoro-3-(trifluoromethyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 4-fluoro-3-(trifluoromethyl)-, hydrochloride
- 139185-13-0
- 4-Fluoro-3-(trifluoromethyl)aniline hydrochloride
- 4-Fluoro-3-(trifluoromethyl)aniline HCl
- 4-Fluoro-3-(trifluoromethyl)aniline;hydrochloride
- SKVPBPQAJUKHFJ-UHFFFAOYSA-N
- F71587
- Inchi： 1S/C7H5F4N.ClH/c8-6-2-1-4(12)3-5(6)7(9,10)11;/h1-3H,12H2;1H
- InChI Key： SKVPBPQAJUKHFJ-UHFFFAOYSA-N
- SMILES： Cl.FC1=CC=C(C=C1C(F)(F)F)N

Computed Properties

Exact Mass: 215.01258
Monoisotopic Mass: 215.0124895g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 156
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.02

Benzenamine, 4-fluoro-3-(trifluoromethyl)-, hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
1PlusChem	1P0202FQ-1g	4-Fluoro-3-(trifluoromethyl)aniline hydrochloride	139185-13-0	98%	1g	$18.00	2024-06-21
1PlusChem	1P0202FQ-5g	4-Fluoro-3-(trifluoromethyl)aniline hydrochloride	139185-13-0	98%	5g	$62.00	2024-06-21
1PlusChem	1P0202FQ-25g	4-Fluoro-3-(trifluoromethyl)aniline hydrochloride	139185-13-0	98%	25g	$220.00	2024-06-21

Benzenamine, 4-fluoro-3-(trifluoromethyl)-, hydrochloride Related Literature

1. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
2. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960

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